![molecular formula C20H22BrN5OS B305597 2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-isopropylphenyl)acetamide](/img/structure/B305597.png)
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-isopropylphenyl)acetamide
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Overview
Description
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-isopropylphenyl)acetamide, also known as ABT-199, is a small molecule inhibitor of B-cell lymphoma 2 (BCL-2) protein. BCL-2 protein is an anti-apoptotic protein that is overexpressed in many types of cancer, including lymphoma, leukemia, and solid tumors. ABT-199 has shown promising results in preclinical studies and clinical trials as a potential treatment for these types of cancer.
Mechanism of Action
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-isopropylphenyl)acetamide binds selectively to the hydrophobic groove of BCL-2 protein, thereby disrupting the interaction between BCL-2 and pro-apoptotic proteins such as BIM. This leads to the release of pro-apoptotic proteins and the induction of apoptosis in cancer cells that overexpress BCL-2 protein.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells that overexpress BCL-2 protein, while sparing normal cells that do not overexpress BCL-2 protein. This selectivity is due to the high affinity of this compound for the hydrophobic groove of BCL-2 protein.
Advantages and Limitations for Lab Experiments
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-isopropylphenyl)acetamide has several advantages for lab experiments, including its selectivity for cancer cells that overexpress BCL-2 protein and its ability to induce apoptosis in these cells. However, this compound also has some limitations, including the potential for resistance to develop in cancer cells over time.
Future Directions
There are several future directions for research on 2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-isopropylphenyl)acetamide, including:
1. Combination therapy: this compound may be used in combination with other drugs to enhance its efficacy and reduce the potential for resistance to develop.
2. Biomarker identification: Biomarkers may be identified to predict which patients will respond best to this compound, thereby improving patient selection and treatment outcomes.
3. Development of second-generation inhibitors: Second-generation inhibitors of BCL-2 protein may be developed to overcome the limitations of this compound and improve its efficacy.
4. Mechanistic studies: Further mechanistic studies may be conducted to better understand the interaction between this compound and BCL-2 protein, as well as the downstream effects of BCL-2 inhibition on cancer cells.
In conclusion, this compound is a promising small molecule inhibitor of BCL-2 protein that has shown efficacy in preclinical models of cancer. Further research is needed to fully understand its mechanism of action and to optimize its use in the clinic.
Synthesis Methods
The synthesis of 2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-isopropylphenyl)acetamide involves multiple steps, including the reaction of 4-bromo-2-isopropylphenylamine with 2-chloroacetyl chloride to form N-(4-bromo-2-isopropylphenyl)acetamide. This intermediate is then reacted with 4-amino-5-(3-methylphenyl)-4H-1,2,4-triazole-3-thiol in the presence of a base to form this compound.
Scientific Research Applications
2-{[4-amino-5-(3-methylphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-bromo-2-isopropylphenyl)acetamide has been extensively studied in preclinical models of cancer, including lymphoma, leukemia, and solid tumors. In these studies, this compound has been shown to induce apoptosis in cancer cells that overexpress BCL-2 protein, while sparing normal cells that do not overexpress BCL-2 protein.
properties
Molecular Formula |
C20H22BrN5OS |
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Molecular Weight |
460.4 g/mol |
IUPAC Name |
2-[[4-amino-5-(3-methylphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-bromo-2-propan-2-ylphenyl)acetamide |
InChI |
InChI=1S/C20H22BrN5OS/c1-12(2)16-10-15(21)7-8-17(16)23-18(27)11-28-20-25-24-19(26(20)22)14-6-4-5-13(3)9-14/h4-10,12H,11,22H2,1-3H3,(H,23,27) |
InChI Key |
GSVQCJHFGQSXLY-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC(=C1)C2=NN=C(N2N)SCC(=O)NC3=C(C=C(C=C3)Br)C(C)C |
Canonical SMILES |
CC1=CC(=CC=C1)C2=NN=C(N2N)SCC(=O)NC3=C(C=C(C=C3)Br)C(C)C |
Origin of Product |
United States |
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